Cas no 53076-11-2 (4-Hydroxymethylbenzocyclobutene)

• Product Name: 4-Hydroxymethylbenzocyclobutene
• CAS No: 53076-11-2
• MF: C₉H₈O
• MW: 132.159222602844
• MDL: MFCD09752661
• CID: 56346
• Update Time: 2025-06-11

4-Hydroxymethylbenzocyclobutene Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxymethylbenzocyclobutene
• Bicyclo[4.2.0]octa-1,3,5,7-tetraen-3-ylmethanol
• 4-bicyclo[4.2.0]octa-1(6),2,4,7-tetraenylmethanol
• 4-HYDROXYMETHYL-BENZOCYCLOBUTENE
• 4-hydroxymethy lbenzocyclobutene
• 4-(Hydroxymethyl)benzocyclobutene
• FCH869945
• L732
• A829388
• 076H112
• 3-bicyclo[4.2.0]octa-1(6),2,4,7-tetraenylmethanol
• (Bicyclo[4.2.0]octa-1,3,5,7-tetraen-3

• MDL： MFCD09752661
• Inchi： 1S/C9H8O/c10-6-7-1-2-8-3-4-9(8)5-7/h1-5,10H,6H2
• InChI Key： CUVVWDAHRRSSII-UHFFFAOYSA-N
• SMILES： OCC1C=CC2C=CC=2C=1

Computed Properties

• Exact Mass: 132.05800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 151
• Topological Polar Surface Area: 20.2

Experimental Properties

• PSA: 20.23000
• LogP: 1.66270

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzenoids
• Solvents and Organic Chemicals Organic Compounds Benzenoids

Additional information on 4-Hydroxymethylbenzocyclobutene

4-Hydroxymethylbenzocyclobutene (CAS No. 53076-11-2): A Comprehensive Overview

4-Hydroxymethylbenzocyclobutene, identified by the Chemical Abstracts Service registry number CAS No. 53076-11-2, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, characterized by its benzocyclobutene core structure adorned with a hydroxymethyl substituent, has garnered considerable attention due to its versatile applications and potential in synthetic chemistry. The unique structural features of 4-Hydroxymethylbenzocyclobutene make it a valuable intermediate in the synthesis of various bioactive molecules, including pharmacophores and functional materials.

The benzocyclobutene scaffold, a fused ring system consisting of a benzene ring and a cyclobutene ring, is known for its stability and reactivity, which can be modulated by functionalization at various positions. The presence of the hydroxymethyl group at the 4-position introduces additional reactivity, enabling diverse chemical transformations such as oxidation, reduction, and etherification. These properties have made 4-Hydroxymethylbenzocyclobutene a cornerstone in the development of novel compounds with potential therapeutic applications.

In recent years, significant advancements have been made in understanding the role of benzocyclobutene derivatives in medicinal chemistry. Research has highlighted their utility as building blocks for drug discovery, particularly in the design of molecules targeting neurological disorders, inflammation, and cancer. The hydroxymethyl group serves as a versatile handle for further derivatization, allowing chemists to fine-tune the pharmacological properties of these compounds.

One of the most compelling aspects of 4-Hydroxymethylbenzocyclobutene is its potential in the development of enzyme inhibitors. Studies have demonstrated that benzocyclobutene derivatives can interact with specific enzymatic targets, modulating their activity and potentially leading to therapeutic benefits. For instance, researchers have explored its derivatives as inhibitors of cyclooxygenase (COX) enzymes, which play a crucial role in inflammation pathways. The< strong> hydroxymethyl functionality allows for selective binding interactions, enhancing the efficacy and selectivity of these inhibitors.

The synthesis of 4-Hydroxymethylbenzocyclobutene has been optimized through various methodologies, including cyclization reactions and functional group transformations. Modern synthetic approaches often leverage transition metal catalysis to achieve high yields and selectivity. These advancements have not only improved the accessibility of CAS No. 53076-11-2 but also opened new avenues for its application in complex molecule synthesis.

The pharmaceutical industry has shown particular interest in exploring the potential of 4-Hydroxymethylbenzocyclobutene derivatives as lead compounds for drug development. Preclinical studies have begun to uncover promising results regarding their biological activity and safety profiles. For example, certain derivatives have exhibited anti-inflammatory properties comparable to existing therapeutics while demonstrating reduced side effects. This has spurred further investigation into optimizing these compounds for clinical use.

Beyond pharmaceutical applications, 4-Hydroxymethylbenzocyclobutene has found utility in materials science. Its unique structural motifs make it a candidate for developing advanced materials with tailored properties. Researchers are investigating its incorporation into polymers and coatings to enhance durability and functionality. The< strong> hydroxymethyl group also facilitates cross-linking reactions, enabling the creation of novel polymeric architectures with specific applications in nanotechnology and biomedicine.

The future prospects for CAS No. 53076-11-2 are promising, with ongoing research aiming to expand its applications and understanding. Innovations in computational chemistry are aiding in the rapid design and screening of new derivatives, accelerating the discovery process. Additionally, green chemistry principles are being integrated into synthetic protocols to ensure sustainable production methods.

In conclusion, 4-Hydroxymethylbenzocyclobutene, represented by its CAS registry number CAS No. 53076-11-2, is a multifaceted compound with significant potential across multiple domains of science and industry. Its unique structural features and reactivity make it an invaluable asset in pharmaceutical research, enzyme inhibition studies, and materials science. As research continues to uncover new applications and synthetic strategies, the importance of this compound is set to grow further.